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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzoic acid

Cat. No.: B145858 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Trimethylbenzoic Acid
This guide provides immediate safety protocols, operational procedures, and disposal plans for

the handling of 2,4,6-Trimethylbenzoic acid (CAS No. 480-63-7), also known as

Mesitylenecarboxylic acid. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment for researchers, scientists, and drug development professionals.

I. Personal Protective Equipment (PPE)
While 2,4,6-Trimethylbenzoic acid is not classified as hazardous under the 2012 OSHA

Hazard Communication Standard (29 CFR 1910.1200), it is prudent to follow standard

laboratory safety practices and treat it as a potential irritant.[1][2] The following personal

protective equipment is recommended to minimize exposure and ensure safety.
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PPE Category Specification Rationale

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical safety goggles.[3] A

face shield may be required for

high-volume applications.[4]

Protects eyes from dust

particles and potential

splashes.[5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[4][6] Gloves

should be inspected before

use.

Prevents direct skin contact.

Although not classified as a

skin irritant by all sources,

some data suggests it can

cause skin irritation.[2]

Body Protection

A full-length laboratory coat or

a chemical-resistant apron.[4]

[5] Closed-toe shoes and full-

length pants are mandatory.[4]

Protects skin and clothing from

spills and contamination.[5]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[1] A

NIOSH-approved N95

respirator may be used if dust

is generated.[7]

Minimizes inhalation of

airborne particles, especially

when handling the powder.

II. Physical and Chemical Properties
A summary of key quantitative data for 2,4,6-Trimethylbenzoic acid is provided below for easy

reference.
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Property Value

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol [2]

Appearance White to almost white crystalline powder[8]

Melting Point 152-155 °C[7][8]

Solubility
Soluble in water, ligroin, or carbon

tetrachloride[8]

Storage Temperature Store in a dry, cool, and well-ventilated place[3]

III. Standard Operating Procedure: Weighing and
Dissolving 2,4,6-Trimethylbenzoic Acid
This protocol outlines the step-by-step procedure for safely weighing and dissolving solid 2,4,6-
Trimethylbenzoic acid in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
Verify that an emergency eyewash station and safety shower are accessible.
Don the appropriate PPE as specified in the table above (safety goggles, nitrile gloves, lab
coat).

2. Weighing the Compound:

Place a weigh boat on an analytical balance and tare the balance.
Carefully scoop the desired amount of 2,4,6-Trimethylbenzoic acid powder onto the weigh
boat using a clean spatula.
Avoid creating dust. If dust is generated, ensure adequate ventilation or use respiratory
protection.
Record the exact weight of the compound.

3. Dissolving the Compound:
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Transfer the weighed 2,4,6-Trimethylbenzoic acid to an appropriate glass vessel (e.g.,
beaker or flask).
Add the desired solvent (e.g., dichloromethane, tetrahydrofuran) to the vessel.
Stir the mixture using a magnetic stirrer or by gentle swirling until the solid is completely
dissolved. The reaction can be performed at 0 °C to room temperature.[9]

4. Post-Procedure Cleanup:

Clean the spatula and any other used equipment.
Dispose of the weigh boat and any other contaminated disposable materials in the
designated solid hazardous waste container.
Wipe down the work surface.
Remove PPE in the correct order (gloves first, then lab coat, and finally eye protection) and
wash hands thoroughly.

IV. Spill and Waste Disposal Plan
Proper containment and disposal of chemical waste are critical for laboratory safety and

environmental protection.

Spill Response:

Small Spills: For minor spills, ensure adequate ventilation.[1] Carefully sweep up the solid

material to avoid generating dust and place it into a sealed, labeled container for disposal.

[10] Clean the spill area with soap and water.

Large Spills: Evacuate the area and prevent entry. Contact your institution's Environmental

Health and Safety (EHS) department for assistance.

Waste Disposal:

All waste containing 2,4,6-Trimethylbenzoic acid, including unused product and

contaminated materials (e.g., gloves, weigh boats, paper towels), must be treated as

hazardous waste.[11]

Solid Waste: Collect in a puncture-proof, sealable, and clearly labeled hazardous waste

container.[11]
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Liquid Waste (Solutions): Collect in a shatter-proof, leak-proof bottle that is clearly labeled as

hazardous waste.[11] Do not mix with other waste streams unless permitted by your

institution's EHS guidelines.

Disposal Route: Under no circumstances should this chemical or its waste be disposed of

down the sink or in regular trash.[11] All waste must be disposed of through an approved

waste disposal service in accordance with local, state, and federal regulations.

V. Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

2,4,6-Trimethylbenzoic acid.
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Caption: Workflow for the safe handling and disposal of 2,4,6-Trimethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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